1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine

• IUPAC Name: [4-[(4-methylsulfanylphenyl)methyl]piperazin-1-yl]-(4-phenylphenyl)methanone
• InChI: InChI=1S/C25H26N2OS/c1-29-24-13-7-20(8-14-24)19-26-15-17-27(18-16-26)25(28)23-11-9-22(10-12-23)21-5-3-2-4-6-21/h2-14H,15-19H2,1H3
• InChI Key: NQMUFIYYOJXIJQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C25H26N2OS
• Molecular Weight: 402.6 g/mol

Description

1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine, also known as BMS-204352, is a compound that has been of significant interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine has been shown to have potent inhibitory activity against various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase A and B. In neuroscience, 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine has been shown to have potential therapeutic effects in the treatment of Alzheimer's disease and Parkinson's disease. In cancer research, 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine has been shown to have anticancer activity against various cancer cell lines.

Mechanism of Action

The mechanism of action of 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine has been shown to inhibit acetylcholinesterase, butyrylcholinesterase, monoamine oxidase A and B, and the sigma-1 receptor. The inhibition of these enzymes and receptors is believed to contribute to the pharmacological effects of 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine.
Biochemical and physiological effects:
1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine has been shown to have various biochemical and physiological effects in the body. Inhibition of acetylcholinesterase and butyrylcholinesterase leads to an increase in acetylcholine and butyrylcholine levels in the brain, which can improve cognitive function. Inhibition of monoamine oxidase A and B leads to an increase in monoamine neurotransmitter levels, which can improve mood and alleviate symptoms of depression. Inhibition of the sigma-1 receptor has been shown to have potential therapeutic effects in the treatment of neurodegenerative diseases and cancer.

Advantages and Limitations for Lab Experiments

1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine has several advantages for use in lab experiments, including its high purity and yield, and its potent inhibitory activity against various enzymes and receptors. However, 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine also has some limitations, including its relatively high cost and limited availability, which can make it difficult to obtain for some researchers.

Future Directions

There are several future directions for research on 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine. One area of interest is the development of 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine derivatives with improved pharmacological properties and reduced side effects. Another area of interest is the investigation of the potential therapeutic effects of 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and cancer. Additionally, further research is needed to fully understand the mechanism of action of 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine and its effects on various enzymes and receptors in the body.
Conclusion:
In conclusion, 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine is a compound of significant interest in scientific research due to its potential applications in various fields. The synthesis of 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine has been optimized to yield high purity and yield, making it suitable for use in lab experiments. 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine has been shown to have potent inhibitory activity against various enzymes and receptors in the body, and has potential therapeutic effects in the treatment of various diseases. Further research is needed to fully understand the mechanism of action of 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine and its effects on various enzymes and receptors in the body, and to develop 1-(4-biphenylylcarbonyl)-4-[4-(methylthio)benzyl]piperazine derivatives with improved pharmacological properties and reduced side effects.